Cas no 80445-74-5 (24,25-Dihydroxy Fusidic Acid)

• Product Name: 24,25-Dihydroxy Fusidic Acid
• CAS No: 80445-74-5
• MF: C₃₁H₅₀O₈
• MW: 550.723910808563
• CID: 1063205
• Update Time: 2025-06-07

24,25-Dihydroxy Fusidic Acid Chemical and Physical Properties

Names and Identifiers

• 24,25-Dihydroxy Fusidic Acid
• (2Z)-2-[(3R,4S,5S,8S,9S,10S,11R,13R,14S,16R)-16-acetyloxy-3,11-dihydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-5,6-dihydroxy-6-methylhe
• Fusidic acid EP Impurity A
• Fusidic Acid Impurity A(EP)
• 24,25-Dihydroxyfusidic acid

• Inchi： 1S/C31H50O8/c1-16-19-10-13-30(6)26(29(19,5)12-11-21(16)33)22(34)14-20-25(23(39-17(2)32)15-31(20,30)7)18(27(36)37)8-9-24(35)28(3,4)38/h16,19-24,26,33-35,38H,8-15H2,1-7H3,(H,36,37)/b25-18-/t16-,19-,20-,21+,22+,23-,24?,26-,29-,30-,31-/m0/s1
• InChI Key： PGLFLDPZTHZNCH-DMZSZUJBSA-N
• SMILES： C[C@]12C[C@H](OC(=O)C)/C(=C(\C(=O)O)/CCC(O)C(O)(C)C)/[C@@H]1C[C@@H](O)[C@H]1[C@]3(CC[C@@H](O)[C@@H](C)[C@@H]3CC[C@]21C)C

Computed Properties

• Exact Mass: 550.35100

Experimental Properties

• PSA: 144.52000
• LogP: 3.83170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 3-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 3-hydroxysteroids

Additional information on 24,25-Dihydroxy Fusidic Acid

24,25-Dihydroxy Fusidic Acid (CAS No. 80445-74-5): An Overview of Its Properties, Applications, and Recent Research

24,25-Dihydroxy Fusidic Acid (CAS No. 80445-74-5) is a derivative of fusidic acid, a naturally occurring antibiotic that has been widely studied for its antimicrobial properties. This compound is of significant interest in the pharmaceutical and biotechnological industries due to its potential applications in treating various bacterial infections. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to 24,25-Dihydroxy Fusidic Acid.

Chemical Structure and Properties

24,25-Dihydroxy Fusidic Acid is a complex organic molecule with a molecular formula of C₃₀H₄₈O₆. It is characterized by the presence of two hydroxyl groups at the 24 and 25 positions of the fusidic acid backbone. The addition of these hydroxyl groups significantly alters the physicochemical properties of the molecule, making it more polar and potentially more soluble in aqueous environments. This enhanced solubility can improve its bioavailability and pharmacokinetic profile.

The chemical structure of 24,25-Dihydroxy Fusidic Acid is crucial for its biological activity. The hydroxyl groups can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and efficacy. Additionally, the presence of these functional groups can influence the compound's stability and resistance to degradation by enzymes in biological systems.

Biological Activities and Mechanisms of Action

24,25-Dihydroxy Fusidic Acid exhibits potent antimicrobial activity against a wide range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves inhibition of protein synthesis by binding to the 50S ribosomal subunit, thereby preventing the translocation step during translation. This interference with bacterial protein synthesis leads to cell death or growth inhibition.

Recent studies have also explored the potential anti-inflammatory properties of 24,25-Dihydroxy Fusidic Acid. In vitro experiments have shown that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that 24,25-Dihydroxy Fusidic Acid may have dual therapeutic benefits in treating infections and reducing inflammation.

Clinical Applications and Research Developments

The clinical applications of 24,25-Dihydroxy Fusidic Acid are primarily focused on treating skin infections caused by Gram-positive bacteria. Topical formulations containing this compound have shown promising results in clinical trials for conditions such as impetigo and folliculitis. The enhanced solubility and bioavailability of 24,25-Dihydroxy Fusidic Acid make it particularly suitable for topical use.

In addition to its antimicrobial properties, recent research has explored the potential use of 24,25-Dihydroxy Fusidic Acid in combination therapies. Studies have demonstrated that combining this compound with other antibiotics can enhance their efficacy against multidrug-resistant bacteria. This synergistic effect could be particularly valuable in combating antibiotic resistance, a growing global health concern.

Safety and Toxicology

The safety profile of 24,25-Dihydroxy Fusidic Acid has been extensively evaluated in preclinical studies. Animal models have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new pharmaceutical agent, ongoing safety monitoring is essential to ensure long-term safety in human use.

Clinical trials have also reported a favorable safety profile for topical formulations containing 24,25-Dihydroxy Fusidic Acid. Common side effects include mild skin irritation and redness, which are generally transient and resolve without intervention. These findings support the potential for safe and effective use of this compound in clinical settings.

Future Directions and Conclusion

The ongoing research into 24,25-Dihydroxy Fusidic Acid holds significant promise for advancing our understanding of its therapeutic potential. Future studies are likely to focus on optimizing delivery methods and exploring new applications beyond skin infections. The development of novel formulations that enhance bioavailability and reduce side effects will be crucial for maximizing the clinical utility of this compound.

In conclusion, 24,25-Dihydroxy Fusidic Acid (CAS No. 80445-74-5) is a promising compound with broad-spectrum antimicrobial activity and potential anti-inflammatory properties. Its unique chemical structure and favorable biological profile make it an attractive candidate for further development in pharmaceutical research. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in combating bacterial infections and addressing antibiotic resistance.